Chloroxylenol (Standard)

• CAS: 88-04-0
• Synonyms: 2-chloro-5-hydroxy-1,3-dimethylbenzene; 3,5-dimethyl-4-chlorophenol; 4-chloro-3,5-dimethylphenol; 4-chloro-3,5-dimethylphenol sulfonate; chloroxylenol; chloroxylenol, potassium salt; chloroxylenol, sodium salt; Dettol; Ice-O-Derm; Micro-Guard; p-chloro-m-xylenol; parachlorometaxylenol; PCMX; Sween Prep
• Molecular Formula: C8H9ClO
• Molecular Weight: 156.61 g/mol
• SMILES: CC1=CC(=CC(=C1Cl)C)O
• InChI: InChI=1S/C8H9ClO/c1-5-3-7(10)4-6(2)8(5)9/h3-4,10H,1-2H3
• InChIKey: OSDLLIBGSJNGJE-UHFFFAOYSA-N
• Solubility: At 15 °C in petroleum ether, benzene, acetone, toluene, chloroform, isopropanol solubility of 0.5, 6.0, 58.0, 7.0, 6.2, 38.0 g/100mL, respectively. At 25 °C in isopropanol, 1 M NaOH and glycerine solubility of 50.0, 8.8 and 1.5, respectively.; Soluble in ethanol, ether. Slightly soluble in benzene and pet ether.; Soluble 1 part of 95% alcohol, ether, benzene, terpenes fixed oils, solutions of alkali and hydroxides; In water, 2.5X10+2 mg/L at 20 °C

Select Chloroxylenol (PCMX) for unmatched antimicrobial efficacy—60x phenol coefficient with low toxicity (LD50 >5000 mg/kg). Ideal for antiseptic washes, surgical scrubs, and industrial preservatives. Direct triclosan replacement with lower bacterial resistance risk. Superior Gram-positive activity vs. thymol. Stable in storage; low water solubility (0.03 wt%) enables controlled release. Available in USP, EP, and high-purity grades.

Chloroxylenol (PCMX) CAS 88-04-0: Technical Profile and Industrial Baseline

Chloroxylenol (PCMX, CAS 88-04-0), chemically 4-chloro-3,5-dimethylphenol, is a halogenated phenolic biocide [1]. It is a white to off-white crystalline solid with a characteristic phenolic odor . The compound exhibits a water solubility of 0.03 wt% at 20°C and is freely soluble in organic solvents and alkaline solutions . It is claimed to be approximately 60 times as potent as phenol [2]. PCMX functions primarily through disruption of microbial cell membranes and is most effective against Gram-positive bacteria [3].

• [1] PubChem. Chloroxylenol. Compound Summary CID 2723. View Source
• [2] DrugFuture. Chloroxylenol. Chemical Database Entry. View Source
• [3] HandWiki. Chemistry:Chloroxylenol. View Source

Why Substituting Chloroxylenol PCMX with Generic Phenolics Requires Validation

While several phenolic compounds are marketed as broad-spectrum antimicrobials, substitution with generic analogs like simple phenol, thymol, or even triclosan is not straightforward. Chloroxylenol (PCMX) possesses a specific substitution pattern (chlorine at the para position and methyl groups at meta positions) that confers a unique balance of antimicrobial potency, stability, and toxicological profile [1]. Direct substitution without comparative performance data can lead to formulation failure, regulatory non-compliance, or unexpected environmental impact. The following quantitative evidence delineates the specific differentiators that justify the selection of PCMX over its closest alternatives.

• [1] Thomas, R.E., Kotchevar, A.T. Comparative in vitro metabolism of chloroxylenol, chlorophene, and triclosan with rat, mouse, and human hepatic microsomes. Toxicological & Environmental Chemistry, 2010, 92, 1735-1747. View Source

Quantitative Differentiation Guide: Chloroxylenol PCMX vs. Phenol, Thymol, and Triclosan

Comparative Antimicrobial Potency: PCMX Phenol Coefficient vs. Phenol

Chloroxylenol demonstrates significantly higher antimicrobial potency than its base compound, phenol. Historical and technical literature reports a phenol coefficient for PCMX. The compound is claimed to be about 60 times as potent as phenol [1].

Evidence Dimension	Phenol Coefficient (Comparative Potency)
Target Compound Data	Phenol Coefficient = 60
Comparator Or Baseline	Phenol (Phenol Coefficient = 1)
Quantified Difference	60-fold increase in potency
Conditions	Standard phenol coefficient test; specific organism and conditions not detailed in the cited reference

Why This Matters

This high potency allows for effective microbial control at lower inclusion rates, potentially reducing formulation costs and minimizing human or environmental exposure to the active ingredient.

• [1] DrugFuture. Chloroxylenol. Chemical Database Entry. View Source

Antibacterial Spectrum: PCMX vs. Thymol Against Staphylococci

A direct comparative study on bacteria isolated from under fingernails found that Staphylococcus species (S. aureus and S. epidermidis) demonstrated greater sensitivity to chloroxylenol than to thymol. Furthermore, chloroxylenol at high concentrations exhibited a more powerful antibacterial effect [1]. The study also noted that chloroxylenol's antibacterial effect is concentration-dependent [1].

Evidence Dimension	Antibacterial Sensitivity
Target Compound Data	Staphylococci had more sensitivity to chloroxylenol than thymol; at high concentrations had a more powerful antibacterial effect
Comparator Or Baseline	Thymol
Quantified Difference	Qualitative superiority (more sensitive, more powerful)
Conditions	Bacteria isolated from human fingernails; cultured on Mueller-Hinton agar

Why This Matters

In applications targeting Gram-positive skin flora (e.g., hand sanitizers, wound cleansers), PCMX may provide superior efficacy compared to thymol-based alternatives.

• [1] Albureikan MOI, et al. Antibacterial activity of chloroxylenol and thymol against pathogenic bacteria isolated from under long nails. Eur Rev Med Pharmacol Sci. 2023. View Source

Intrinsic Bacterial Tolerance: PCMX vs. Triclosan and Other Biocides

A study investigating bacterial tolerance in industrial environments found that while some Pseudomonas species exhibit natural tolerance to PCMX, the development of acquired tolerance is limited [1]. Specifically, P. aeruginosa was identified as an intrinsically tolerant microorganism to PCMX [1]. The study did not find evidence suggesting that residual biocide concentrations promote the emergence of tolerance [1]. This contrasts with triclosan, where elevated MICs and stable tolerance have been more frequently observed and reported [1].

Evidence Dimension	Intrinsic Tolerance and Acquired Resistance
Target Compound Data	Limited acquired tolerance; P. aeruginosa intrinsically tolerant
Comparator Or Baseline	Triclosan (associated with more frequent and stable elevated MICs)
Quantified Difference	Qualitative difference in resistance development frequency
Conditions	Industrial bacterial isolates; MIC determination

Why This Matters

The lower propensity for acquired resistance makes PCMX a potentially more sustainable choice for long-term use in industrial and consumer products where triclosan's use is increasingly restricted due to resistance concerns.

• [1] Lear, J.C., Maillard, J.-Y., Dettmar, P.W., Goddard, P.A., Russell, A.D. Chloroxylenol- and triclosan-tolerant bacteria from industrial sources. J Ind Microbiol Biotechnol, 2002, 29(5), 238-242. View Source

Comparative Toxicity in Aquatic Model Organisms: PCMX vs. Triclosan and Triclocarban

A 2018 study assessed the toxicological effects of replacement antimicrobials, finding that chloroxylenol (CX) exhibited greater toxicity to zebrafish embryos compared to the legacy compounds triclosan (TCS) and triclocarban (TCC) [1]. All three replacement compounds induced neurotoxicity in fish embryos [1]. This highlights a critical trade-off: while PCMX addresses some concerns associated with triclosan, its aquatic toxicity profile may be more severe.

Evidence Dimension	Toxicity to Zebrafish Embryos
Target Compound Data	Greater toxicity than triclosan and triclocarban; induces neurotoxicity
Comparator Or Baseline	Triclosan, Triclocarban
Quantified Difference	Greater toxicity (qualitative comparison)
Conditions	Zebrafish (Danio rerio) embryo model

Why This Matters

For manufacturers formulating products that may enter wastewater streams, this ecotoxicity data is crucial for environmental risk assessment and regulatory compliance, especially in regions with stringent aquatic toxicity standards.

• [1] Sreevidya, V.S., Lenz, K.A., et al. Benzalkonium chloride, benzethonium chloride, and chloroxylenol - Three replacement antimicrobials are more toxic than triclosan and triclocarban in two model organisms. Environmental Pollution, 2018, 235, 814-824. View Source

Wastewater Treatability: Biodegradation Half-Life of PCMX in Activated Sludge

The fate of chloroxylenol in wastewater treatment plants (WWTPs) is a key differentiator for its environmental impact. A study using activated sludge found that chloroxylenol (CHL) was only partially removed (44–87%) via a largely biological route, with a half-life of 34–56 hours based on a modified Gompertz model [1]. This half-life significantly exceeds the typical hydraulic retention times (HRTs) of 4–8 hours in conventional activated sludge processes [1]. Bioreactors were able to partially remove CHL (44–87%) via a largely biological route [1].

Evidence Dimension	Biodegradation Half-Life in Activated Sludge
Target Compound Data	Half-life = 34–56 hours; 44–87% removal
Comparator Or Baseline	Typical HRT in conventional activated sludge = 4–8 hours
Quantified Difference	Half-life > 4x to >10x longer than typical HRT
Conditions	Activated sludge bioreactor experiments; modified Gompertz model

Why This Matters

This data indicates that PCMX is not readily biodegradable in conventional WWTPs. Its persistence can lead to discharge into receiving waters, necessitating careful consideration of downstream environmental impact and potential regulatory scrutiny for industrial users with onsite treatment.

• [1] Tan, D.T., et al. Removal of Chloroxylenol Disinfectant by an Activated Sludge Microbial Community. Microbes Environ., 2019, 34(2), 129-135. View Source

Mammalian Acute Toxicity: PCMX Oral LD50

Chloroxylenol exhibits a favorable mammalian acute toxicity profile relative to some older phenolic compounds. Reported oral LD50 values in rats are >5000 mg/kg for albino rats and 3700 mg/kg in other studies [REFS-1, REFS-2]. Dermal LD50 in rabbits is reported at 9300 mg/kg [2]. This low acute oral toxicity is a key differentiator that supports its use in consumer products and healthcare settings where accidental ingestion is a risk.

Evidence Dimension	Acute Oral Toxicity (LD50) in Rats
Target Compound Data	>5000 mg/kg (oral, albino rats); 3700 mg/kg (oral, rat)
Comparator Or Baseline	Phenol (Oral LD50 rat = 317 mg/kg)
Quantified Difference	PCMX is approximately 12- to >15-fold less toxic than phenol via the oral route
Conditions	Standard acute toxicity testing in rats

Why This Matters

This significant margin of safety is critical for procurement decisions in the personal care, pharmaceutical, and institutional cleaning sectors, where lower acute toxicity reduces regulatory burden and consumer risk.

• [1] Sinoshiny. China Chloroxylenol Manufacturers. Toxicity Data. View Source
• [2] MedicinesFAQ. Chloroxylenol + Triclosan: Uses, Dosage, Side Effects. View Source

Evidence-Based Application Scenarios for Chloroxylenol PCMX

High-Performance, Low-Toxicity Antiseptic Formulations

The combination of a 60x phenol coefficient and a low acute oral toxicity profile (LD50 > 5000 mg/kg) makes PCMX an ideal candidate for antiseptic hand washes, wound cleansers, and surgical scrubs where high antimicrobial efficacy must be balanced with user safety [REFS-1, REFS-2]. Its stability in storage and broad spectrum support its use in ready-to-use and concentrate formats.

Industrial Preservative for Aqueous Systems Requiring Long-Term Stability

PCMX's good chemical stability in normal storage conditions, coupled with its broad-spectrum activity against bacteria, fungi, and algae, makes it suitable as a preservative in industrial fluids, metalworking fluids, and adhesives [1]. Its low water solubility (0.03 wt%) can be advantageous in systems where a slow release or partitioning into organic phases is desired.

Household and Institutional Disinfectants with Reduced Resistance Risk

In applications where triclosan is being phased out due to resistance and regulatory concerns, PCMX serves as a direct replacement. Its lower propensity for acquired bacterial tolerance compared to triclosan supports its use in high-turnover consumer products like antibacterial soaps and surface cleaners [1]. However, formulators must account for its reduced efficacy in hard water [2].

Targeted Antimicrobial for Gram-Positive Pathogen Control

Given its demonstrated superior activity against Staphylococci compared to thymol, PCMX is particularly well-suited for formulations targeting Gram-positive skin pathogens [1]. This includes applications in medicated shampoos, acne treatments, and products for managing atopic dermatitis where S. aureus colonization is a factor.

• [1] DrugFuture. Chloroxylenol. Chemical Database Entry. View Source
• [2] Sinoshiny. China Chloroxylenol Manufacturers. Toxicity Data. View Source
• [3] Lear, J.C., et al. Chloroxylenol- and triclosan-tolerant bacteria from industrial sources. J Ind Microbiol Biotechnol, 2002, 29(5), 238-242. View Source